Cas no 616-05-7 (2-Bromohexanoic acid)

2-Bromohexanoic acid,The molecular formula is C6H11BrO2 ,one kindToxicSexual colorless to golden liquid none,melting point4℃,boiling point240℃.

2-Bromohexanoic acid structure

Product Name:2-Bromohexanoic acid

CAS No:616-05-7

Molecular Formula:C₆H₁₁BrO₂

Molecular Weight:195.0543

MDL:MFCD00004218

CID:38953

PubChem ID:12013

2-Bromohexanoic acid Properties

Names and Identifiers

- 2-Bromohexanoic acid
- Alpha-bromohexanoic acid
- DL-2-Bromohexanoic acid
- 2R-Bromo-5-methylpentanoic acid
- bromohexanoic acid
- D-2-bromohexanoic acid
- DL-2-Bromocaproic acid
- 2-Bromocaproic acid
- Hexanoic acid, 2-bromo-
- alpha-Bromo-n-caproic acid
- .alpha.-Bromo-n-caproic acid
- 2-bromo-hexanoic acid
- .alpha.-Bromocaproic acid
- .alpha.-Bromohexanoic acid
- HZTPKMIMXLTOSK-UHFFFAOYSA-N
- 2-Bromo-N-Hexanoic Acid
- alpha-Bromocaproic acid
- DL-2-Bromohexanoicacid
- Hexanoicacid,2-bromo-
- WLN: QVYE4
- NCIOpen2_000344
- 99GKX2FXIB
- SCHEMBL140785
- DTXSID50883244
- DL-.ALPHA.-BROMOCAPROIC ACID
- hexanoic acid, 2-bromo
- AI3-11171
- H11951
- MFCD00004218
- 2-BROMOCAPRONIC ACID, (+/-)-
- .ALPHA.-BROMO-N-CAPROIC ACID [MI]
- EN300-20411
- CS-0152387
- EINECS 210-461-1
- B0601
- NSC73987
- (+/-)-2-BROMOCAPRONIC ACID
- (+/-)-2-BROMOHEXANOIC ACID
- 616-05-7
- NSC-73987
- NSC 73987
- J-520409
- UNII-99GKX2FXIB
- InChI=1/C6H11BrO2/c1-2-3-4-5(7)6(8)9/h5H,2-4H2,1H3,(H,8,9
- AS-15504
- AKOS016358018
- 2-Bromohexanoic acid, 97%
- AKOS000119458
- Q27272208
- NS00042117
- F2191-0204
- FT-0611568
- BBL011383
- ?-BROMO-N-CAPROIC ACID
- DB-053948
- STL146484
- +Expand
- MDL： MFCD00004218
- InChIKey： HZTPKMIMXLTOSK-UHFFFAOYSA-N
- Inchi： 1S/C6H11BrO2/c1-2-3-4-5(7)6(8)9/h5H,2-4H2,1H3,(H,8,9)
- SMILES： BrC([H])(C(=O)O[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

Exact Mass: 193.99400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 193.994242
Heavy Atom Count: 9
Complexity: 93.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Surface Charge: 0
Topological Polar Surface Area: 37.3

Experimental Properties

LogP: 2.02470
PSA: 37.30000
Merck: 1415
Refractive Index: n20/D 1.472(lit.)
Water Partition Coefficient: dissolution
Boiling Point: 136-138 °C/18 mmHg(lit.)
Melting Point: 4 ºC
Flash Point: Fahrenheit: 230 ° f
Celsius: 110 ° c
Solubility: alcohol: soluble(lit.)
Color/Form: Not available
Solubility: Not available
Density: 1.37 g/mL at 25 °C(lit.)

2-Bromohexanoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003H8L-25g	2-Bromohexanoic acid	616-05-7	98%	25g	$14.00	2024-04-22
A2B Chem LLC	AB61509-25g	2-Bromohexanoic acid	616-05-7	98%	25g	$13.00	2024-04-19
Aaron	AR003HGX-25g	2-Bromohexanoic acid	616-05-7	98%	25g	$5.00
abcr	AB131899-25g	2-Bromohexanoic acid, 97%; .	616-05-7	97%	25g	€51.40
Ambeed	A125470-25g	DL-2-Bromohexanoic acid	616-05-7	98%	25g	$17.0
Enamine	EN300-20411-0.05g	2-bromohexanoic acid	616-05-7	92%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D759181-500g	2-Bromohexanoic acid	616-05-7	98%	500g	$170	2023-05-17
Fluorochem	004238-5g	2-Bromohexanoic acid	616-05-7	98%	5g	￡11.00	2022-03-01
Life Chemicals	F2191-0204-0.25g	2-Bromohexanoic acid	616-05-7	95%+	0.25g	$18.0	2023-09-06
Oakwood	004238-1g	2-Bromohexanoic acid	616-05-7		1g	$10.00	2024-07-19

2-Bromohexanoic acid Suppliers

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:616-05-7)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

Nantong Reform Petro-chemical Co.,Ltd

Audited Supplier

(CAS:616-05-7)

MR./MRS.:CAO HAI YAN

Phone:19952847550

Email:2143087160@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:616-05-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:616-05-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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2. Complexation of lanthanides, actinides and transition metal cations with a 6-(1,2,4-triazin-3-yl)-2,2′:6′,2′′-terpyridine ligand: implications for actinide(iii)/lanthanide(iii) partitioning

Frank W. Lewis,Laurence M. Harwood,Michael J. Hudson,Michael G. B. Drew,Michal Sypula,Giuseppe Modolo,Daniel Whittaker,Clint A. Sharrad,Vladimira Videva,Véronique Hubscher-Bruder,Fran?oise Arnaud-Neu Dalton Trans. 2012 41 9209
3. Interaction of 6,6′′-bis(5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-1,2,4-benzotriazin-3-yl)-2,2′:6′,2′′-terpyridine (CyMe4-BTTP) with some trivalent ions such as lanthanide(iii) ions and americium(iii)

Frank W. Lewis,Laurence M. Harwood,Michael J. Hudson,Michael G. B. Drew,Giuseppe Modolo,Michal Sypula,Jean F. Desreux,Nouri Bouslimani,Geoffrey Vidick Dalton Trans. 2010 39 5172
4. Novel hydrophilic bistriazolyl-phenanthroline ligands with improved solubility and performance in An/Ln separations

Yong Qiang Wan,Huaixin Hao,Lu Yu,Zhi Peng Wang,Pavle Mocilac RSC Adv. 2023 13 21982
5. Complexation of lanthanides, actinides and transition metal cations with a 6-(1,2,4-triazin-3-yl)-2,2′:6′,2′′-terpyridine ligand: implications for actinide(iii)/lanthanide(iii) partitioning

Frank W. Lewis,Laurence M. Harwood,Michael J. Hudson,Michael G. B. Drew,Michal Sypula,Giuseppe Modolo,Daniel Whittaker,Clint A. Sharrad,Vladimira Videva,Véronique Hubscher-Bruder,Fran?oise Arnaud-Neu Dalton Trans. 2012 41 9209
6. Ligands for f-element extraction used in the nuclear fuel cycle

Andrea Leoncini,Jurriaan Huskens,Willem Verboom Chem. Soc. Rev. 2017 46 7229
7. Electrochemical methoxymethylation of alcohols – a new, green and safe approach for the preparation of MOM ethers and other acetals

Xiya Luo,Xiaofeng Ma,Frédéric Lebreux,István E. Markó,Kevin Lam Chem. Commun. 2018 54 9969
8. Novel hydrophilic bistriazolyl-phenanthroline ligands with improved solubility and performance in An/Ln separations

Yong Qiang Wan,Huaixin Hao,Lu Yu,Zhi Peng Wang,Pavle Mocilac RSC Adv. 2023 13 21982
9. Probing the difference in covalence by enthalpy measurements: a new heterocyclic N-donor ligand for actinide/lanthanide separation

Yanqiu Yang,Jun Liu,Liang Yang,Kun Li,Huabei Zhang,Shunzhong Luo,Linfeng Rao Dalton Trans. 2015 44 8959
10. Preparation of crystal TiO2 foam with micron channels and mesopores by a freeze-casting method without additives and unidirectional freezing

Yingchao Yang,Qing Xie,Somnath Mukherjee,Yan Zheng,Xiangyang Yan,Junlin Yan,Jing Liu,Yu Fang CrystEngComm 2018 20 5782

Related Categories

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:616-05-7)2-Bromohexanoic acid

Purity:99%

Quantity:500g

Price($):181.0